Cas no 10386-16-0 (2H-Pyran-2-one,3-(1,1-dimethyl-2-propen-1-yl)-4-methoxy-6-(2-phenylethenyl)-)

• Product Name: 2H-Pyran-2-one,3-(1,1-dimethyl-2-propen-1-yl)-4-methoxy-6-(2-phenylethenyl)-
• CAS No: 10386-16-0
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• CID: 210300
• Update Time: 2024-02-28

2H-Pyran-2-one,3-(1,1-dimethyl-2-propen-1-yl)-4-methoxy-6-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,3-(1,1-dimethyl-2-propen-1-yl)-4-methoxy-6-(2-phenylethenyl)-
• 3-(1,1-Dimethyl-2-propenyl)-4-methoxy-6-(2-phenylethenyl)-2H-pyran-2-one
• 2,4,6-Heptatrienoicacid, 2-(1,1-dimethylallyl)-5-hydroxy-3-methoxy-7-phenyl-, d-lactone (7CI)
• 2H-Pyran-2-one, 3-(1,1-dimethylallyl)-4-methoxy-6-styryl- (8CI)
• 2H-Pyran-2-one,3-(1,1-dimethyl-2-propenyl)-4-methoxy-6-(2-phenylethenyl)- (9CI)
• Mundulealactone
• Mundulea lactone
• 2H-Pyran-2-one, 3-(1,1-dimethyl-2-propen-1-yl)-4-methoxy-6-(2-phenylethenyl)-

• Inchi： 1S/C19H20O3/c1-5-19(2,3)17-16(21-4)13-15(22-18(17)20)12-11-14-9-7-6-8-10-14/h5-13H,1H2,2-4H3
• InChI Key： KMDTUENEFAGCES-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C=CC2=CC=CC=C2)=CC(OC)=C1C(C)(C)C=C

Computed Properties

• Exact Mass: 296.1413
• Monoisotopic Mass: 296.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 468.0±45.0 °C(Predicted)
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones Kavalactones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones